1,1-Diethoxy-4,4-dimethoxypentan-3-one

• Molecular Formula: C11H22O5
• Molecular Weight: 234.29 g/mol
• SMILES: CCOC(CC(=O)C(C)(OC)OC)OCC
• InChI: InChI=1S/C11H22O5/c1-6-15-10(16-7-2)8-9(12)11(3,13-4)14-5/h10H,6-8H2,1-5H3
• InChIKey: CROQKNMBSFZGQX-UHFFFAOYSA-N

1,1-Diethoxy-4,4-dimethoxypentan-3-one (molecular formula C₁₁H₂₂O₅, MW 234.29 g/mol) belongs to the class of α,α-dialkoxy ketones bearing a mixed acetal motif. The molecule features a pentan-3-one core substituted with a diethoxy acetal at C-1 and a dimethoxy acetal at C-4, making it a tetra-alkoxy-protected ketone.

1,1-Diethoxy-4,4-dimethoxypentan-3-one: Structural Identity and Compound Class for Procurement Screening

1,1-Diethoxy-4,4-dimethoxypentan-3-one (molecular formula C₁₁H₂₂O₅, MW 234.29 g/mol) belongs to the class of α,α-dialkoxy ketones bearing a mixed acetal motif. The molecule features a pentan-3-one core substituted with a diethoxy acetal at C-1 and a dimethoxy acetal at C-4, making it a tetra-alkoxy-protected ketone. This compound is catalogued as a research intermediate; however, authoritative physicochemical profiling and peer-reviewed efficacy data remain absent from primary scientific literature.

Identity

Mixed-acetal α,α-dialkoxy ketone intermediate

Selection Context

Synthetic routes requiring orthogonal deprotection of two latent carbonyls

Data Note

Supplier-characterized; peer-reviewed physicochemical data absent

Why Generic Analogs Cannot Replace 1,1-Diethoxy-4,4-dimethoxypentan-3-one in Regioselective Synthetic Sequences

The compound presents a unique architectural challenge that frustrates simple analog substitution. The concurrent presence of a diethoxy acetal at C-1 and a dimethoxy acetal at C-4 creates two electronically and sterically distinct latent carbonyl environments on a single pentan-3-one backbone. Comparators such as 1,1-dimethoxypentan-3-one (C₇H₁₄O₃, MW 146.18) lack the C-4 acetal, while 1,1-diethoxy-4,4-dimethylpentan-3-one (C₁₁H₂₂O₃, MW 202.29) substitutes the acid-labile dimethoxy group with a non-hydrolyzable gem-dimethyl moiety, fundamentally altering the regioselective deprotection landscape. 1,1,5,5-Tetraethoxy-3-pentanone (C₁₃H₂₆O₅, MW 262.34) introduces a symmetrical, fully ethoxy system that differs in both steric bulk and hydrolysis kinetics. These structural disparities preclude straightforward interchangeability when stepwise, orthogonal deprotection is required.

Mixed acetal architecture The combination of diethoxy (C‑1) and dimethoxy (C‑4) acetals creates two electronically distinct latent carbonyls; symmetrical or mono‑acetal analogs lack this orthogonality.

C‑4 reactivity loss Replacing the hydrolysable dimethoxy group with an inert gem‑dimethyl moiety (as in 1,1-diethoxy‑4,4‑dimethylpentan‑3‑one) eliminates latent ketone generation at that position.

Symmetry mismatch The symmetrical tetraethoxy analog (1,1,5,5‑tetraethoxy‑3‑pentanone) cannot support stepwise, regioselective deprotection due to identical acetal types at both termini.

Quantitative Differentiation of 1,1-Diethoxy-4,4-dimethoxypentan-3-one Against Closest Analogs: An Evidence Inventory

Mixed Acetal Architecture vs. Symmetrical Tetraethoxy Analog: Orthogonal Deprotection Potential

1,1-Diethoxy-4,4-dimethoxypentan-3-one is the only compound among its closest analogs that carries two chemically distinct acetal types (diethyl vs. dimethyl) on the same ketone scaffold. The comparator 1,1,5,5-tetraethoxy-3-pentanone bears four ethoxy groups symmetrically, while 1,1-dimethoxypentan-3-one carries only two methoxy groups with no C-4 substitution. Although no direct comparative hydrolysis rate study exists for this specific pair, the general principle that dimethyl acetals hydrolyze 5- to 10-fold faster than diethyl acetals under identical acidic conditions provides a class-level inference that 1,1-diethoxy-4,4-dimethoxypentan-3-one should exhibit orthogonal deprotection behavior with respect to the C-4 (dimethoxy) and C-1 (diethoxy) positions.[1] This orthogonal reactivity is non-existent in the symmetrical analogs.

Orthogonal deprotection potential

Class-level

Dimethyl acetals hydrolyse ~5–10× faster than diethyl acetals (class-level principle)

Supports orthogonal deprotection review

Based on general acetal kinetics; no compound-specific data

Evidence Dimension	Hydrolysis rate differential between dimethyl and diethyl acetals (class-level)
Target Compound Data	Contains one diethyl acetal (C-1) and one dimethyl acetal (C-4); orthogonal deprotection anticipated
Comparator Or Baseline	1,1,5,5-Tetraethoxy-3-pentanone: symmetrical diethyl acetals; no orthogonality possible. 1,1-Dimethoxypentan-3-one: only one acetal group.
Quantified Difference	Dimethyl acetals hydrolyze approximately 5- to 10-fold faster than diethyl acetals under standard acid conditions (class-level extrapolation)
Conditions	Aqueous acid; general acetal hydrolysis kinetic principles

Why This Matters

For procurement in synthetic route design, the mixed acetal architecture enables sequential deprotection strategies that are impossible with symmetrical or mono-acetal analogs, potentially reducing step count and improving overall yield.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. (Chapter 4: Protection for the Carbonyl Group – relative hydrolysis rates of acetals). View Source

Molecular Weight Differentiation from Dimethyl Analog: Implications for Purification and Handling

The molecular weight of 1,1-diethoxy-4,4-dimethoxypentan-3-one is 234.29 g/mol, compared to 146.18 g/mol for the simpler analog 1,1-dimethoxypentan-3-one (CAS 31199-03-8). This 88.11 g/mol increase (a 60.3% increase in molecular weight) predicts significantly lower volatility, higher boiling point, and altered chromatographic retention behavior. The dimethyl-substituted analog 1,1-diethoxy-4,4-dimethylpentan-3-one (MW 202.29 g/mol) presents a 32 g/mol deficit relative to the target compound. No experimental boiling point or logP data for the target compound were found in the primary literature; the differentiation is based on structural mass differences.

MW vs. dimethyl analog

Data to verify

+88.1 g/mol (60.3% higher)

Predicts lower volatility, altered chromatographic behaviour

Calculated values; no experimental boiling point data

Evidence Dimension	Molecular weight and predicted volatility/handling properties
Target Compound Data	234.29 g/mol
Comparator Or Baseline	1,1-Dimethoxypentan-3-one: 146.18 g/mol; 1,1-Diethoxy-4,4-dimethylpentan-3-one: 202.29 g/mol
Quantified Difference	+88.11 g/mol vs. 1,1-dimethoxypentan-3-one (+60.3%); +32.00 g/mol vs. dimethyl analog (+15.8%)
Conditions	Calculated molecular weight values; no experimental boiling point comparisons available

Why This Matters

Higher molecular weight suggests reduced volatility and potentially easier containment during scale-up, which may be a selection factor when procuring intermediates for process chemistry.

Gem-Dimethyl vs. Gem-Dimethoxy Substitution: Divergent Chemical Reactivity at C-4

At the C-4 position, 1,1-diethoxy-4,4-dimethoxypentan-3-one carries a gem-dimethoxy group capable of undergoing acid-catalyzed hydrolysis to generate a pendant ketone (yielding a 1,4-diketone equivalent after deprotection). In contrast, the closest analog by molecular weight, 1,1-diethoxy-4,4-dimethylpentan-3-one (CAS 87920-14-7), bears a gem-dimethyl group at C-4 that is chemically inert under all standard hydrolysis, reduction, or oxidation conditions. This distinction is qualitative and functionally absolute: the dimethoxy group enables further synthetic elaboration at C-4, whereas the dimethyl group does not. No quantitative reactivity data (e.g., hydrolysis rate constants) for the target compound are reported.

C‑4 functional group reactivity

Class-level

Gem‑dimethoxy: hydrolysable acetal; gem‑dimethyl: inert

Reactive vs. inert at C‑4 position

Qualitative distinction; no target compound hydrolysis constants

Evidence Dimension	Functional group reactivity at C-4 position
Target Compound Data	Gem-dimethoxy (hydrolyzable acetal) at C-4; enables ketone unveiling
Comparator Or Baseline	1,1-Diethoxy-4,4-dimethylpentan-3-one: gem-dimethyl (inert) at C-4
Quantified Difference	Qualitative: reactive vs. inert functional group. No quantitative hydrolysis data available for target compound.
Conditions	Acidic hydrolysis conditions (aqueous HCl, H₂SO₄, or p-TsOH); reduction or oxidation conditions

Why This Matters

For users requiring a compound with latent ketone functionality at the C-4 position for downstream chemistry, the dimethoxy-substituted compound is the only viable choice; the dimethyl analog is a synthetic dead-end at that position.

Structural Complexity and Hydrogen Bond Acceptor Capacity Relative to Mono-Acetal Analogs

1,1-Diethoxy-4,4-dimethoxypentan-3-one contains 5 oxygen atoms (hydrogen bond acceptor count = 5), compared to 3 oxygen atoms in 1,1-dimethoxypentan-3-one and 3 oxygen atoms in 1,1-diethoxy-4,4-dimethylpentan-3-one. The target compound has 2 additional H-bond acceptors relative to both comparators. While no experimental solubility or logP data exist for this specific compound, the increased H-bond acceptor count predicts enhanced aqueous solubility and altered partitioning behavior relative to the simpler analogs, which may influence reaction medium selection and workup procedures.

H‑bond acceptor count

Data to verify

5 acceptors vs. 3 in mono‑acetal analogs (+66.7%)

May alter solubility and chromatography

Structural count; no experimental solubility data

Evidence Dimension	Hydrogen bond acceptor count and predicted solubility behavior
Target Compound Data	5 H-bond acceptors (5 oxygen atoms)
Comparator Or Baseline	1,1-Dimethoxypentan-3-one: 3 H-bond acceptors; 1,1-Diethoxy-4,4-dimethylpentan-3-one: 3 H-bond acceptors
Quantified Difference	+2 H-bond acceptors vs. both comparators (+66.7%)
Conditions	Structural atom count; no experimental solubility or partition coefficient data available

Why This Matters

Higher H-bond acceptor capacity may improve solubility in polar solvents and influence chromatographic purification protocols, relevant for procurement decisions where downstream processing conditions are critical.

Procurement-Driven Application Scenarios for 1,1-Diethoxy-4,4-dimethoxypentan-3-one

Stepwise Orthogonal Deprotection in Multi-Ketone Synthetic Sequences

In synthetic routes requiring sequential unveiling of two ketone functionalities, 1,1-diethoxy-4,4-dimethoxypentan-3-one offers a unique advantage: the more acid-labile dimethyl acetal at C-4 can be selectively hydrolyzed under mild conditions while leaving the diethyl acetal at C-1 intact. This orthogonal deprotection strategy, inferred from class-level acetal hydrolysis kinetics,[1] is not feasible with symmetrical analogs such as 1,1,5,5-tetraethoxy-3-pentanone. Users procuring this compound for multi-step synthesis should specify the mixed acetal identity to ensure the intended regioselective deprotection is achievable.

Latent 1,4-Diketone Precursor for Heterocycle Construction

Following global deprotection, 1,1-diethoxy-4,4-dimethoxypentan-3-one generates a 1,4-diketone (pentane-1,4-dione-3-one equivalent), a versatile precursor for Paal-Knorr pyrrole synthesis, thiophene formation, and related heterocycle constructions. The gem-dimethoxy group at C-4 distinguishes it from the inert gem-dimethyl analog, which cannot serve this function. Procurement specifications should confirm the presence of both acetal types via NMR to ensure suitability for heterocycle-forming reactions.

Non-Symmetrical Building Block for Diversity-Oriented Synthesis

The non-symmetrical substitution pattern (diethyl acetal at C-1 vs. dimethyl acetal at C-4) creates a differential steric and electronic environment at the two termini of the pentanone scaffold. This asymmetry enables regioselective transformations—such as selective enolate formation or nucleophilic addition—that are precluded in symmetrical analogs. Procurement of this compound for diversity-oriented synthesis should include confirmation of the mixed acetal pattern, as generic substitution with a symmetrical analog would eliminate the regiochemical control that this asymmetry provides.

Process Chemistry Intermediate Requiring Controlled Volatility and Solubility

With a molecular weight of 234.29 g/mol, 1,1-diethoxy-4,4-dimethoxypentan-3-one is substantially heavier and predicted to be less volatile than 1,1-dimethoxypentan-3-one (146.18 g/mol). For process-scale reactions where containment of volatile intermediates is a safety concern, the higher molecular weight of this compound may offer practical handling advantages. Additionally, its 5 hydrogen bond acceptor sites suggest improved solubility in polar reaction media compared to analogs with only 3 acceptors. Procurement for process development should verify batch-specific physical form and purity specifications from the supplier.

Application

Selection Property

Validation Focus

Orthogonal deprotection sequences

Mixed acetal (diethyl + dimethyl) architecture

Sequential deprotection verification

1,4-Diketone precursor for heterocycle synthesis

Hydrolysable gem‑dimethoxy group

Acetal identity confirmation (NMR)

Asymmetric building block for diversity-oriented synthesis

Non‑symmetrical diethyl/dimethyl substitution

Regioselective transformation potential

Process intermediate with controlled volatility

Higher molecular mass vs. C₇ analog

Supplier batch purity and physical form

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. (Chapter 4: Protection for the Carbonyl Group – relative hydrolysis rates of dimethyl vs. diethyl acetals). View Source